Cas no 1784678-32-5 (1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• CAS No: 1784678-32-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6427666
• PubChem ID: 84649567
• Update Time: 2025-10-29

1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• 1784678-32-5
• 1-[2-(1h-pyrazol-1-yl)ethyl]cyclopropan-1-amine
• EN300-1847692

• Inchi： 1S/C8H13N3/c9-8(2-3-8)4-7-11-6-1-5-10-11/h1,5-6H,2-4,7,9H2
• InChI Key： AFWGBYOHUSSFQQ-UHFFFAOYSA-N
• SMILES： NC1(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine

1-(2-(1H-pyrazol-1-yl)ethyl)cyclopropan-1-amine (CAS No. 1784678-32-5): A Comprehensive Overview

Introduction to 1-(2-(1H-pyrazol-1-yl)ethyl)cyclopropan-1-amine

1-(2-(1H-pyrazol-1-yl)ethyl)cyclopropan-1-amine, a compound with the CAS registry number 1784678-32-5, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety. The integration of these functional groups offers a versatile platform for exploring its potential applications in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of 1-(2-(1H-pyrazol-1-yl)ethyl)cyclopropan-1-amine is defined by a cyclopropane ring substituted with an amine group at the 1-position and a pyrazole-containing ethyl group at the 2-position. The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, contributes to the compound's electronic properties and potential for hydrogen bonding. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and structural rigidity to the molecule.

Recent studies have highlighted the importance of such strained rings in medicinal chemistry, as they can enhance bioavailability and target selectivity. The combination of these features makes CAS No. 1784678-32-5 a promising candidate for exploring novel therapeutic agents.

Synthesis and Characterization

The synthesis of CAS No. 1784678-32-5 involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient routes to construct the pyrazole moiety, leveraging transition metal catalysts such as palladium or copper. The cyclopropane ring is often introduced via [2+1] cycloaddition reactions or through strain-promoted alkyne cyclizations.

Characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's stereochemistry, purity, and three-dimensional structure, which are essential for understanding its reactivity and biological activity.

Biological Activity and Applications

Preliminary biological evaluations of CAS No. 1784678-32-5 have revealed interesting pharmacological properties. In vitro assays have demonstrated moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest potential applications in the development of treatments for Alzheimer's disease and related conditions.

Moreover, recent studies have explored the anti-inflammatory properties of this compound. Investigations using cell culture models have shown that CAS No. 1784678-32-5 exhibits significant inhibitory effects on pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These results underscore its potential as a lead compound for anti-inflammatory drug development.

Another area of interest lies in the compound's role as a building block in medicinal chemistry. Its modular structure allows for easy functionalization, enabling researchers to explore diverse substitution patterns that could enhance bioavailability or target specificity.

Future Directions and Research Opportunities

The exploration of CAS No. 1784678-32_5's potential continues to be an active area of research. Ongoing studies are focusing on optimizing its pharmacokinetic properties to improve its suitability as a drug candidate. Researchers are also investigating its mechanism of action at molecular levels to better understand how it interacts with biological targets.

In addition, collaborative efforts between chemists and biologists are underway to assess the compound's efficacy in animal models of disease. These preclinical studies will provide critical data on safety, tolerability, and therapeutic efficacy, paving the way for potential clinical trials.

The integration of computational chemistry tools, such as molecular docking simulations and quantum mechanical calculations, is also playing a pivotal role in advancing our understanding of this compound's interactions within biological systems.